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Compound of Interest

Compound Name: Ethyl glycolate

Cat. No.: B046733

For Researchers, Scientists, and Drug Development Professionals

Ethyl glycolate, the ethyl ester of glycolic acid, is a versatile organic compound with a growing
profile in synthetic chemistry. While traditionally recognized as a valuable building block and
intermediate in the synthesis of pharmaceuticals and agrochemicals, its utility as a specialty
solvent is an area of increasing interest. Its unique combination of a hydroxyl group and an
ester moiety imparts properties that make it a suitable medium for a variety of organic
transformations, particularly those requiring a polar, high-boiling point solvent. This document
provides detailed application notes and protocols for the use of ethyl glycolate as a solvent in
organic synthesis.

Physicochemical Properties of Ethyl Glycolate

A comprehensive understanding of the physical and chemical properties of ethyl glycolate is
essential for its effective application as a solvent. These properties dictate its suitability for
specific reaction conditions and its compatibility with various reagents.
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Property Value Reference(s)
CAS Number 623-50-7 [1]
Molecular Formula C4HsOs [1]
Molecular Weight 104.10 g/mol [1]
Appearance Colorless liquid [2]
Boiling Point 158-159 °C [2]
Density 1.1 g/mLat 25 °C [3]
Flash Point 62 °C (143.6 °F) [1]

Very soluble in water, alcohols,

acetone, and acetates. Slightly

Solubility soluble in ether. Sparingly [3]
soluble in hydrocarbon
solvents.

Refractive Index (n20/D) 1.419 [3]

Applications as a Solvent in Organic Synthesis

Ethyl glycolate's solvent properties are primarily attributed to its polarity, hydrogen bonding
capability, and high boiling point. These characteristics make it a suitable medium for reactions
involving polar reagents and high temperatures.

1. Specialty Solvent for Agrochemical Formulations:

One of the most documented applications of ethyl glycolate as a solvent is in the
agrochemical industry. It is used to enhance the solubility of active ingredients in herbicide and
pesticide formulations.[4] The presence of both a polar hydroxyl group and a moderately polar
ester group allows it to dissolve a wide range of organic compounds that may have limited
solubility in more common solvents.

2. Potential in High-Temperature Reactions:
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With a boiling point of 158-159 °C, ethyl glycolate is an excellent candidate for reactions that
require elevated temperatures to proceed at a reasonable rate. This includes certain
nucleophilic substitution, elimination, and condensation reactions. Its low volatility at standard
temperatures also contributes to safer handling and reduced solvent loss.

3. Green Chemistry Considerations:

Ethyl glycolate is considered a greener solvent alternative in some contexts.[5] It is
biodegradable and derived from renewable resources, aligning with the principles of
sustainable chemistry. Its use can be particularly advantageous in replacing more hazardous,
high-boiling point solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) in
certain applications.

4. Microwave-Assisted Organic Synthesis (MAOS):

Polar solvents with high dielectric constants are known to be efficient in microwave-assisted
organic synthesis.[6][7] Ethyl glycolate's polarity suggests its potential as a solvent in MAOS,
where it can contribute to rapid and uniform heating, potentially leading to shorter reaction
times and improved yields.[6]

Experimental Protocols

While specific, published protocols detailing the use of ethyl glycolate as a primary reaction
solvent are not abundant, a hypothetical protocol for a classic organic reaction can be
constructed based on its known properties. The following protocol is a representative example
of how ethyl glycolate could be employed as a solvent in a nucleophilic substitution (SN2)
reaction.

Protocol 1: Hypothetical Synthesis of Benzyl Phenyl Ether (SN2 Reaction)

This protocol describes a hypothetical procedure for the synthesis of benzyl phenyl ether from
phenol and benzyl chloride using potassium carbonate as a base and ethyl glycolate as the
solvent.

Materials:

e Phenol (9.41 g, 0.1 mol)
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e Benzyl chloride (12.66 g, 0.1 mol)

e Potassium carbonate (20.73 g, 0.15 mol)

o Ethyl glycolate (200 mL)

o Diethyl ether

e 1 M Sodium hydroxide solution

e Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate

e Round-bottom flask (500 mL)

o Reflux condenser

e Magnetic stirrer and stir bar

e Heating mantle

e Separatory funnel

« Rotary evaporator

Procedure:

e To a 500 mL round-bottom flask equipped with a magnetic stir bar, add phenol (9.41 g, 0.1
mol), potassium carbonate (20.73 g, 0.15 mol), and ethyl glycolate (200 mL).

 Stir the mixture at room temperature for 15 minutes to ensure homogeneity.

e Slowly add benzyl chloride (12.66 g, 0.1 mol) to the reaction mixture.

e Attach a reflux condenser to the flask and heat the mixture to 120 °C with vigorous stirring.

¢ Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is expected
to be complete within 4-6 hours.
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 After the reaction is complete, cool the mixture to room temperature.

e Pour the reaction mixture into a separatory funnel containing 300 mL of water and 150 mL of
diethyl ether.

o Shake the funnel vigorously and allow the layers to separate.

o Extract the aqueous layer with diethyl ether (2 x 100 mL).

o Combine the organic layers and wash with 1 M sodium hydroxide solution (2 x 100 mL) to
remove any unreacted phenol.

o Wash the organic layer with saturated sodium chloride solution (100 mL).

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator.

e The crude product can be purified by vacuum distillation or column chromatography to yield
pure benzyl phenyl ether.

Hypothetical Reaction Parameters:

Parameter Value

Reaction SN2 Williamson Ether Synthesis

Reactants Phenol, Benzyl Chloride

Base Potassium Carbonate

Solvent Ethyl Glycolate

Temperature 120 °C

Reaction Time 4-6 hours

Hypothetical Yield 85-95%
Visualizations

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Diagram 1: Properties and Applications of Ethyl Glycolate as a Solvent
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Caption: Logical relationship between ethyl glycolate's properties and its solvent applications.

Diagram 2: Experimental Workflow for Hypothetical SN2 Reaction
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Caption: Workflow for the hypothetical synthesis of benzyl phenyl ether using ethyl glycolate
as a solvent.

Conclusion

Ethyl glycolate presents itself as a promising, albeit under-explored, solvent for organic
synthesis. Its favorable physicochemical properties, including a high boiling point, polarity, and
biodegradability, position it as a viable alternative to conventional solvents in specific
applications. While its use as a primary reaction medium is not yet widely documented in the
academic literature, its established role in enhancing the solubility of active compounds in
commercial formulations underscores its potential. Further research into its application in a
broader range of organic reactions is warranted to fully elucidate its capabilities as a green and
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effective solvent. The provided hypothetical protocol serves as a foundational template for
researchers to begin exploring the utility of ethyl glycolate in their own synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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